Cas no 452-79-9 (3-Fluoro-4-iodotoluene)

• Product Name: 3-Fluoro-4-iodotoluene
• CAS No: 452-79-9
• MF: C₇H₆FI
• MW: 236.025417804718
• MDL: MFCD00143162
• CID: 37483
• PubChem ID: 2774524
• Update Time: 2025-04-18

3-Fluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodotoluene
• 2-fluoro-1-iodo-4-methylbenzene
• 2-fluoro-1-iodo-4-methyl-benzene
• Benzene, 2-fluoro-1-iodo-4-methyl-
• PubChem1621
• KSC493M8L
• 4-methyl-2-fluoro-1-iodobenzene
• XVHYSMVSLDIUCM-UHFFFAOYSA-N
• 6242AB
• SBB098504
• VZ26809
• RP28207
• TRA0007175
• AS02191
• SY020670
• ZB007383
• SCHEMBL242309
• MFCD00143162
• DTXSID70379073
• FT-0632148
• CS-W010323
• EN300-179223
• AKOS009157793
• J-509353
• 3-Fluoro-4-iodotoluene, 97%
• DS-12549
• 452-79-9
• A7143
• 4-Iodo-3-fluorotoluene
• 610-236-1

• MDL： MFCD00143162
• Inchi： 1S/C7H6FI/c1-5-2-3-7(9)6(8)4-5/h2-4H,1H3
• InChI Key： XVHYSMVSLDIUCM-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 235.95000
• Monoisotopic Mass: 235.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.803 g/mL at 25 °C(lit.)
• Boiling Point: 138-139 °C/9 mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.5810(lit.)
• PSA: 0.00000
• LogP: 2.73870
• Solubility: Not determined
• Sensitiveness: Light Sensitive

3-Fluoro-4-iodotoluene Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Risk Phrases：R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes